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Compound of Interest

Compound Name: Dibutyltin bis(lauryl mercaptide)
CAS No.: 1185-81-5
Cat. No.: B072256

Get Quote

Executive Summary

Dibutyltin bis(lauryl mercaptide) (DBT-DLM), CAS No. 1185-81-5, represents a high-
efficiency organotin stabilizer utilized primarily in rigid polyvinyl chloride (PVC-U) and
specialized flexible PVC applications.[1] Distinguished by its exceptional transparency and
early color hold, DBT-DLM operates via the Fry-Horst mechanism to arrest the autocatalytic
dehydrochlorination of PVC.[1]

This guide details the mechanistic grounding, formulation strategies, and validation protocols
for DBT-DLM.[1] It is designed for researchers requiring precise control over polymer
degradation kinetics during high-shear processing (extrusion, injection molding) and
calendering.[1]

Mechanistic Principles: The Sn-S Stabilization
Pathway
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The efficacy of DBT-DLM stems from the high nucleophilicity of the sulfur atom bound to the tin
center. Unlike metal carboxylates (e.g., Ca/Zn stearates), organotin mercaptides provide a
dual-function stabilization mechanism:[1][2]

o Displacement of Labile Chlorine (Fry-Horst Mechanism): The primary degradation initiation
sites in PVC are allylic and tertiary chlorine atoms.[1] DBT-DLM substitutes these unstable
chlorines with the stable lauryl mercaptide ligand.[1]

o HCI Scavenging: It neutralizes the hydrochloric acid released during processing, preventing
acid-catalyzed "zipper" degradation.[1]

o Antioxidant Activity: The mercaptide moiety decomposes hydroperoxides formed during
processing, acting as a secondary antioxidant.[1][2]

Visualization: Stabilization Logic

The following diagram illustrates the chemical pathway where DBT-DLM intercepts the PVC
degradation cycle.
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Figure 1: The stabilization pathway showing the substitution of labile chlorine and the
interception of autocatalytic HCI.[1]

Formulation Strategies
Rigid PVC (PVC-U)
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In rigid applications (pipes, clear sheets, bottles), DBT-DLM is preferred for its ability to
maintain high transparency (refractive index match) and low melt viscosity.[1]

e Dosage: 1.0 — 2.5 phr (parts per hundred resin).[1]

e Synergists: Often used with small amounts of epoxidized soybean oil (ESBO) to scavenge
HCI without affecting clarity.[1]

o Critical Consideration: DBT-DLM is a sulfur-containing stabilizer.[1] It has a strong odor and
can cross-stain with lead or cadmium stabilizers (sulfide formation).[1] Protocol: Ensure
processing equipment is purged of all heavy metal residues before introducing DBT-DLM.

Flexible PVC (PVC-P)

While less common due to the dominance of liquid mixed metals (Ba/Zn), DBT-DLM is used in
flexible PVC where crystal clarity is paramount and metal soaps cause haze.[1]

e Dosage: 0.5 - 1.5 phr.

 Plasticizer Interaction: Compatible with phthalates (DEHP, DINP) and non-phthalates (DOTP,
adipates).[1]

e Warning: High lubricity of DBT-DLM can lead to "plate-out” on calender rolls if not balanced
with an external lubricant.[1]

: . Stabili :

DBT-DLM

Parameter . CalZn Stearates Lead (Pb) Systems
(Mercaptide)

Transparency Excellent Good to Hazy Opaque

Heat Stability High Moderate High

Odor Distinct (Sulfur) Low None

Toxicity Repr.[1] 1B (High) Low High (Neurotoxic)

Plate-out Risk Moderate High Low
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Experimental Protocols
Protocol A: Dynamic Thermal Stability (Torque
Rheometry)

Objective: Determine the "degradation time" and dynamic fusion behavior under processing
conditions.

Equipment: Brabender Plasti-Corder or equivalent torque rheometer.
Procedure:

o Preparation: Pre-weigh PVC resin (K-value 57-60 for bottles, 65-67 for pipes), lubricant (0.5
phr), and DBT-DLM (variable: 1.0, 1.5, 2.0 phr).[1]

e Settings:
o Chamber Temp:
o Rotor Speed: 60 RPM[1]
o Mass: 60g (adjusted for chamber volume).
» Execution:
o Introduce dry blend into the mixing chamber.

o Record Fusion Time (peak torque) and Degradation Time (point where torque rises
sharply due to cross-linking).

e Analysis: The time interval between Fusion and Degradation is the "Stability Window."[1] A
viable medical-grade formulation requires a window

minutes.[1]

Protocol B: Static Heat Stability (Congo Red / Oven Test)

Objective: Assess early color hold (yellowness index) over time.
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Procedure:

Sample Prep: Mill the formulation on a two-roll mill at

for 3 minutes to form a sheet (thickness 0.5mm).

e Coupons: Cut

strips.

¢ Aging: Place strips in a Metrastat oven or circulating air oven at

e Sampling: Remove one strip every 5 minutes (0, 5, 10, ... 60 min).

¢ Quantification: Measure Yellowness Index (Y1) using a colorimeter (ASTM D1925).

Visualization: Experimental Workflow
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Figure 2: Step-by-step workflow for validating stabilizer performance.[1]

Regulatory & Safety (Crucial)

Safety Warning: Organotins are potent bioactive compounds.[1] DBT-DLM is classified as
Reprotoxic (Repr.[1] 1B) under GHS.[1]

e H360: May damage fertility or the unborn child.[1]
e H372: Causes damage to organs (thymus) through prolonged exposure.[1]
Regulatory Compliance:

o FDA: Regulated under 21 CFR 178.2650 ("Organotin stabilizers in vinyl chloride plastics").[1]
[3] Strict migration limits apply for food-contact applications (Type I-VI food types).[1] It is not
universally approved for all medical devices; consult USP Class VI testing requirements for
specific blood-contact applications.[1]

o REACH (EU): Subject to severe restrictions.[1] Use in consumer goods is increasingly
limited; industrial rigid PVC remains the primary compliant application.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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